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Compound of Interest

Methyl 5-chloro-6-
Compound Name:

hydroxynicotinate
CAS No.: 1214365-99-7
Cat. No.: B3090921

Get Quote

Methyl 5-chloro-6-hydroxynicotinate, also known by its IUPAC name methyl 5-chloro-6-oxo-
1,6-dihydropyridine-3-carboxylate, is a substituted pyridine derivative.[1] Its structure
incorporates a chloro group, a hydroxyl group (existing in tautomeric equilibrium with the
pyridone form), and a methyl ester, making it a highly reactive and versatile intermediate for
further chemical modifications.[2] This trifunctional nature is the cornerstone of its utility in
constructing more complex molecular architectures.

The compound's physical and chemical properties are critical for its handling, storage, and
application in synthetic chemistry. Below is a summary of its key characteristics.
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Property Value Source
CAS Number 316166-47-9 [1]
Molecular Formula C7HeCINO3 [3]
Molecular Weight 187.58 g/mol [11[3]
Physical Form Solid [1114]
Melting Point 142-143 °C [4]
Boiling Point 383.8 £ 37.0 °C at 760 mmHg [4]
Purity Typically >98% [31[4]
Storage Temperature 2-8°C [1]
InChi Key NVEWDXZTSKXQJB- 1]
UHFFFAOYSA-N
1S/C7H6CINO3/c1-12-7(11)4-
InChl Code 2-5(8)6(10)9-3-4/h2-3H,1H3, [1]

(H,9,10)

Synthesis and Mechanistic Rationale

The synthesis of Methyl 5-chloro-6-hydroxynicotinate is a critical process for its availability in

research and development. Acommon and accessible method involves the chlorination of a 5-

hydroxynicotinate precursor.

Experimental Protocol: Synthesis from Methyl 5-

hydroxynicotinate

This protocol details a laboratory-scale synthesis via electrophilic chlorination. The choice of

sodium hypochlorite as the chlorinating agent is cost-effective and relatively safe to handle

compared to gaseous chlorine.

Rationale: The reaction proceeds via an electrophilic aromatic substitution. The pyridine ring,

while generally electron-deficient, is activated towards electrophiles by the electron-donating

hydroxyl group. The ice bath cooling is crucial to control the exothermicity of the reaction and to
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minimize the formation of potential by-products. Acidification with hydrochloric acid serves to
terminate the reaction and precipitate the product, which is less soluble in acidic aqueous
media.

Step-by-Step Methodology:

Preparation: In a flask equipped with a magnetic stirrer, dissolve methyl 5-hydroxynicotinate
(4.5 g, 29 mmol) in an appropriate solvent.

e Cooling: Place the flask in an ice bath to cool the solution. This is a critical step to manage
the reaction's exothermicity.

e Chlorination: Slowly add aqueous sodium hypochlorite (6.15%, 26.7 mL, 22 mmol) dropwise
to the cooled solution. Maintaining a low temperature prevents over-chlorination and
degradation.

o Reaction: Stir the reaction mixture for 30 minutes in the ice bath, allowing the chlorination to
proceed to completion.

o Termination and Precipitation: Terminate the reaction by adding 2 M hydrochloric acid (20
mL). This step neutralizes any remaining hypochlorite and protonates the pyridine nitrogen,
which decreases the product's solubility.

« |solation: Collect the resulting white crystalline precipitate by filtration.

o Washing and Drying: Wash the collected solid with cold water to remove any residual acid
and inorganic salts. Dry the product under vacuum to obtain Methyl 5-chloro-6-
hydroxynicotinate. A typical yield for this process is around 42%.[2]
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Synthesis Workflow
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Analytical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3090921/docs?utm_src=pdf-body-img#core-compound-profile-and-physicochemical-properties
https://www.benchchem.com/product/b3090921?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/SG/en/product/apolloscientificltd/apo456789873
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52535433.htm
https://www.appretech.com/e_productshow/?3103-915107-30-1-3103.html
https://www.sigmaaldrich.com/DE/de/product/chemscenellcpreferredpartner/ciah9884f4b4
https://www.benchchem.com/product/b3090921/docs#core-compound-profile-and-physicochemical-properties
https://www.benchchem.com/product/b3090921/docs#core-compound-profile-and-physicochemical-properties
https://www.benchchem.com/product/b3090921/docs#core-compound-profile-and-physicochemical-properties
https://www.benchchem.com/product/b3090921/docs#core-compound-profile-and-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3090921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b3090921?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3090921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

